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Compound of Interest

Compound Name:
4,6-Bis(difluoromethoxy)-2-

(methylthio)pyrimidine

Cat. No.: B012544 Get Quote

An In-depth Technical Guide to the Physical Properties of 4,6-Bis(difluoromethoxy)-2-
(methylthio)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine, a fluorinated pyrimidine derivative of

interest in chemical synthesis and potentially as an intermediate for agricultural chemicals.[1]

This document outlines its key physical constants, provides generalized experimental protocols

for their determination, and details its synthesis.

Chemical Identity
IUPAC Name: 4,6-bis(difluoromethoxy)-2-(methylthio)pyrimidine

CAS Number: 100478-25-9[1][2][3]

Molecular Formula: C₇H₆F₄N₂O₂S[1][2][3]

Molecular Weight: 258.19 g/mol [1][2][3]

Chemical Structure:
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Physical Properties
The physical properties of 4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine are

summarized in the table below. These values are critical for its handling, purification, and use in

further chemical reactions.

Property Value Source

Physical Form
Crystalline Powder / Powder to

crystal
[2]

Color
White to Almost white / White-

Yellow
[1][2]

Melting Point 48 °C [1][2][4]

Boiling Point 302.4 ± 37.0 °C (Predicted) [4]

Density 1.49 ± 0.1 g/cm³ (Predicted) [4]

Solubility Soluble in Methanol [4]

Purity ≥98.0% (GC) [1][2]

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of

4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine is not publicly available, the following are

generalized, standard laboratory protocols for measuring the key physical constants of a

crystalline organic compound.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined with a high degree of accuracy using

a melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample of 4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine is a fine, dry

powder. If necessary, gently grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This is achieved by tapping the sealed end of the tube on a hard surface to

compact the sample.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a moderate rate until the temperature is about 15-20 °C below

the expected melting point (48 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting). This range is the melting point of the sample. For a pure compound, this range

should be narrow (0.5-1.5 °C).

Boiling Point Determination (Micro-reflux Method - for
Predicted Value)
As the boiling point is a predicted value, this protocol outlines a general method for its

experimental determination should it be required.

Apparatus:

Small-scale reflux apparatus (round-bottom flask, condenser)

Heating mantle or oil bath
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Thermometer

Boiling chips

Procedure:

Place a small volume (e.g., 5 mL) of the liquid sample into a round-bottom flask, along with a

few boiling chips to ensure smooth boiling.

Assemble the reflux apparatus with the condenser in a vertical position.

Insert a thermometer through a suitable adapter so that the bulb is positioned in the vapor

phase above the boiling liquid, but below the condenser inlet.

Begin heating the flask.

As the liquid boils, the vapor will rise and condense, returning to the flask.

The temperature will stabilize at the boiling point of the liquid. Record this constant

temperature.

Density Determination (Volume Displacement Method)
The density of a solid can be determined by measuring its mass and the volume of liquid it

displaces.

Apparatus:

Analytical balance

Graduated cylinder

A liquid in which the solid is insoluble (e.g., water, if the compound is insoluble, or an

alternative non-reactive solvent)

Procedure:

Weigh a sample of the crystalline solid on an analytical balance to determine its mass.
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Fill a graduated cylinder with a known volume of the chosen liquid.

Carefully add the weighed solid to the graduated cylinder, ensuring it is fully submerged and

that no liquid splashes out.

Record the new volume of the liquid in the graduated cylinder.

The volume of the solid is the difference between the final and initial liquid volumes.

Calculate the density using the formula: Density = Mass / Volume.

Synthesis of 4,6-Bis(difluoromethoxy)-2-
(methylthio)pyrimidine
The synthesis of 4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine is described in U.S.

Patent 5,071,982. The process involves the reaction of 2-methylthiobarbituric acid with

monochlorodifluoromethane in the presence of a base and an inert solvent.

Reactants:

2-Methylthiobarbituric acid

Monochlorodifluoromethane

A base (e.g., sodium hydroxide)

An inert solvent (e.g., dioxane)

General Procedure:

A base is charged into a reaction vessel with an inert solvent like dioxane.

Monochlorodifluoromethane and 2-methylthiobarbituric acid are then reacted.

The organic layer is separated and recovered.

Dioxane is added again to the aqueous phase, and the mixture is reacted again with

monochlorodifluoromethane.
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The organic layer is separated and recovered to yield 4,6-bis(difluoromethoxy)-2-

methylthiopyrimidine.

The patent highlights that this improved process can suppress the formation of by-products.

The reaction temperature is typically maintained between 20°C and 100°C, with a preferred

range of 40°C to 80°C.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4,6-
Bis(difluoromethoxy)-2-(methylthio)pyrimidine as described in the patent literature.

Reactants:
- 2-Methylthiobarbituric Acid

- Monochlorodifluoromethane
- Base (e.g., NaOH)

- Solvent (e.g., Dioxane)

First Reaction Organic Layer
Separation & Recovery

Aqueous PhaseAqueous Layer

Product:
4,6-Bis(difluoromethoxy)-2-

(methylthio)pyrimidineOrganic Layer

Second Reaction with
Monochlorodifluoromethane

Organic Layer
Separation & Recovery

Click to download full resolution via product page

Caption: Synthesis workflow for 4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information detailing specific biological activities or

associated signaling pathways for 4,6-Bis(difluoromethoxy)-2-(methylthio)pyrimidine. Its

primary known utility is as a chemical intermediate. Further research would be required to

elucidate any potential pharmacological or biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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